Cas no 338794-18-6 (2-Amino-4-(3-chlorophenyl)-6-isobutylnicotinonitrile)

• Product Name: 2-Amino-4-(3-chlorophenyl)-6-isobutylnicotinonitrile
• CAS No: 338794-18-6
• CID: 4647942
• Update Time: 2025-06-12

2-Amino-4-(3-chlorophenyl)-6-isobutylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-4-(3-CHLOROPHENYL)-6-ISOBUTYLNICOTINONITRILE
• 3-Pyridinecarbonitrile, 2-amino-4-(3-chlorophenyl)-6-(2-methylpropyl)-
• 2-Amino-4-(3-chlorophenyl)-6-isobutylnicotinonitrile

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Amino-4-(3-chlorophenyl)-6-isobutylnicotinonitrile

Recent Advances in the Study of 2-Amino-4-(3-chlorophenyl)-6-isobutylnicotinonitrile (CAS: 338794-18-6)

2-Amino-4-(3-chlorophenyl)-6-isobutylnicotinonitrile (CAS: 338794-18-6) is a nicotinonitrile derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of kinase inhibition and anti-inflammatory effects. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action and potential clinical applications.

The synthesis of 2-Amino-4-(3-chlorophenyl)-6-isobutylnicotinonitrile has been optimized in recent years, with researchers employing novel catalytic methods to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a one-pot synthesis approach using palladium-catalyzed cross-coupling reactions, which significantly reduced the number of steps required compared to traditional methods. This advancement not only enhances the scalability of production but also minimizes the environmental impact of the synthesis process.

Structural studies of 2-Amino-4-(3-chlorophenyl)-6-isobutylnicotinonitrile have revealed its unique binding properties to various kinase targets. X-ray crystallography data, as reported in a 2022 Nature Communications article, showed that the compound exhibits high affinity for cyclin-dependent kinases (CDKs), particularly CDK2 and CDK6. The presence of the 3-chlorophenyl and isobutyl groups contributes to its selective binding, making it a promising candidate for the development of targeted cancer therapies. Molecular dynamics simulations further supported these findings, highlighting the stability of the compound-kinase complexes.

In vitro and in vivo studies have demonstrated the compound's potent anti-inflammatory and anti-proliferative effects. A 2023 preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that 2-Amino-4-(3-chlorophenyl)-6-isobutylnicotinonitrile significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. Additionally, the compound showed promising results in inhibiting the growth of various cancer cell lines, including breast, lung, and colon cancers, with IC50 values in the low micromolar range.

Despite these promising findings, challenges remain in the development of 2-Amino-4-(3-chlorophenyl)-6-isobutylnicotinonitrile as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism in animal models, necessitating further structural modifications to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to enhance its stability and delivery. Ongoing clinical trials are expected to provide more data on its safety and efficacy in humans.

In conclusion, 2-Amino-4-(3-chlorophenyl)-6-isobutylnicotinonitrile (CAS: 338794-18-6) represents a promising scaffold for the development of novel kinase inhibitors and anti-inflammatory agents. Recent advances in its synthesis, structural characterization, and biological evaluation have laid a solid foundation for future research. Further optimization and clinical validation will be crucial to realizing its full therapeutic potential in treating cancer and inflammatory diseases.